Cas no 1261605-89-3 (2-(Difluoromethyl)-5-nitrotoluene)

• Product Name: 2-(Difluoromethyl)-5-nitrotoluene
• CAS No: 1261605-89-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4985860
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitrotoluene

• Inchi： 1S/C8H7F2NO2/c1-5-4-6(11(12)13)2-3-7(5)8(9)10/h2-4,8H,1H3
• InChI Key： NGZZGWZVRMQTAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 2-(Difluoromethyl)-5-nitrotoluene

Introduction to 2-(Difluoromethyl)-5-nitrotoluene (CAS No. 1261605-89-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Difluoromethyl)-5-nitrotoluene, identified by the chemical abstracts service number 1261605-89-3, is a fluorinated aromatic nitro compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound, featuring a difluoromethyl group at the 2-position and a nitro substituent at the 5-position of the toluene ring, presents an intriguing scaffold for the development of novel bioactive molecules. The presence of both fluorine atoms and a nitro group introduces distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

The difluoromethyl moiety is particularly noteworthy in modern medicinal chemistry, as it is widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of therapeutic agents. In contrast, the nitro group serves as a versatile handle for further functionalization through reduction to an amine or diazotization reactions, enabling the construction of more complex molecular architectures. The combination of these two functional groups in 2-(Difluoromethyl)-5-nitrotoluene offers a rich chemical space for exploration, making it an attractive building block for designing small molecules with tailored biological activities.

Recent advancements in the field have highlighted the utility of 2-(Difluoromethyl)-5-nitrotoluene in the synthesis of bioactive compounds with potential applications in oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific enzymatic targets implicated in cancer progression. The difluoromethyl group has been shown to play a crucial role in stabilizing transition states during enzyme-substrate interactions, thereby enhancing the potency of inhibitors. Furthermore, the nitro group can be strategically incorporated into drug candidates to improve solubility and bioavailability, addressing common challenges in drug development.

In the realm of chemical biology, 2-(Difluoromethyl)-5-nitrotoluene has been employed as a key intermediate in the synthesis of probes for studying protein-protein interactions and post-translational modifications. The unique electronic properties of the fluorinated aromatic system allow for selective labeling of biological targets using advanced spectroscopic techniques. This has opened up new avenues for understanding complex cellular processes and identifying novel therapeutic targets. Additionally, the compound's reactivity with nucleophiles has been leveraged to develop cross-coupling reactions that facilitate the construction of biaryl structures, which are prevalent in many pharmacologically active compounds.

The pharmaceutical industry has also shown interest in 2-(Difluoromethyl)-5-nitrotoluene due to its potential as a lead compound or intermediate in the synthesis of novel therapeutics. Researchers have explored its derivatives as kinase inhibitors, where the combination of fluorine and nitro substituents enhances binding affinity to protein targets. Moreover, computational modeling studies have suggested that modifications at the 3-position of the toluene ring could further optimize pharmacokinetic properties, leading to more effective drug candidates. These findings underscore the importance of 2-(Difluoromethyl)-5-nitrotoluene as a versatile scaffold for medicinal chemistry innovation.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-5-nitrotoluene offers several advantages as an intermediate. Its reactivity allows for facile introduction of additional functional groups through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This flexibility makes it an ideal candidate for exploring diverse chemical space during lead optimization campaigns. Furthermore, recent developments in flow chemistry have enabled more efficient and scalable synthesis routes for this compound, reducing production costs and improving accessibility for research applications.

The environmental impact and sustainability considerations are also relevant when discussing 2-(Difluoromethyl)-5-nitrotoluene. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Advances in catalytic systems have allowed for more efficient transformations using milder conditions, reducing energy consumption and environmental footprint. These innovations align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Future directions in research involving 2-(Difluoromethyl)-5-nitrotoluene may focus on expanding its applications beyond traditional drug discovery. For example, its use as a material science precursor could lead to novel fluorinated polymers with enhanced thermal stability or electronic properties. Additionally, its role in developing biosensors and diagnostic tools is an emerging area that warrants further investigation.

In conclusion,2-(Difluoromethyl)-5-nitrotoluene (CAS No. 1261605-89-3) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists seeking innovative molecular architectures, while its biological relevance positions it as a promising candidate for therapeutic development. As research continues to uncover new applications and synthetic strategies,2-(Difluoromethyl)-5-nitrotoluene is poised to remain at the forefront of scientific exploration.